N-(4-ethoxyphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C24H24N4O3/c1-3-14-27-15-20(23(29)25-17-10-12-19(13-11-17)31-4-2)22-21(16-27)24(30)28(26-22)18-8-6-5-7-9-18/h5-13,15-16H,3-4,14H2,1-2H3,(H,25,29)
• InChI Key: NYJXONQQAKIYQR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC=C(C=C4)OCC
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol

Description

N-(4-ethoxyphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C24H24N4O3 and its molecular weight is 416.481. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Properties

N-(4-ethoxyphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide belongs to a class of compounds known for their complex chemical structures. Quiroga et al. (1999) discussed the NMR solution studies of pyrazolo[3,4-b]pyridines, revealing preferred 2H-tautomers in solution and providing insights into their crystal structures (Quiroga et al., 1999). This kind of research helps in understanding the chemical behavior and potential applications of such compounds.

Synthesis and Characterization

The synthesis and characterization of compounds similar to this compound have been a subject of scientific interest. For instance, Wang et al. (2017) reported on the X-ray powder diffraction data for a related compound, which is an important intermediate in the synthesis of the anticoagulant, apixaban (Wang et al., 2017). Kumar and Mashelker (2007) synthesized novel heterocyclic compounds containing pyranopyridine moieties, which are expected to exhibit hypertensive activity (Kumar & Mashelker, 2007). Such studies provide valuable information on the synthesis routes and potential therapeutic applications of these compounds.

Potential Therapeutic Applications

The synthesized compounds are often evaluated for their potential therapeutic applications. For example, Mansour et al. (2020) prepared new heterocyclic compounds, including pyrazole and pyrimidine derivatives, and evaluated their cytotoxic activity against cancer cell lines (Mansour et al., 2020). Hassan et al. (2014) synthesized aminopyrazole and pyrazolopyrimidine derivatives and screened them for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan, Hafez, & Osman, 2014).

Applications in Fungicide Development

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives, analogous to carboxin, a systemic fungicide, has been reported by Huppatz (1985). This study highlights the potential fungicidal applications of such compounds (Huppatz, 1985).